Cas no 1499162-58-1 (5-Nitro-6-ethoxy-1h-indazole)

• Product Name: 5-Nitro-6-ethoxy-1h-indazole
• CAS No: 1499162-58-1
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD22200959
• CID: 4607250
• PubChem ID: 60150233
• Update Time: 2025-08-04

5-Nitro-6-ethoxy-1h-indazole Chemical and Physical Properties

Names and Identifiers

• 5-nitro-6-ethoxy-1h-indazole
• 6-ethoxy-5-nitro-1H-indazole
• 1H-Indazole, 6-ethoxy-5-nitro-
• TRA0051386
• ST1100658
• 1499162-58-1
• AKOS022185969
• D92898
• SCHEMBL16024227
• 6-Ethoxy-5-nitro-1H-indazole, 95%
• AS-60037
• DB-091111
• MFCD22200959
• CS-0318506
• 5-Nitro-6-ethoxy-1h-indazole

• MDL： MFCD22200959
• Inchi： 1S/C9H9N3O3/c1-2-15-9-4-7-6(5-10-11-7)3-8(9)12(13)14/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： QIXSOYWBGCLBKY-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC2=C(C=NN2)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.7
• XLogP3: 1.7

Additional information on 5-Nitro-6-ethoxy-1h-indazole

5-Nitro-6-Ethoxy-1H-Indazole: A Comprehensive Overview

5-Nitro-6-Ethoxy-1H-indazole, a compound with the CAS number 1499162-58-1, is an intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indazole family, which is a bicyclic aromatic system consisting of a benzene ring fused to an imidazole ring. The presence of the nitro and ethoxy groups at specific positions on the indazole skeleton imparts unique electronic and structural properties to this compound, making it a subject of interest for various research applications.

The synthesis of 5-nitro-6-ethoxy-1H-indazole involves a series of carefully designed reactions that leverage the principles of organic synthesis. Recent advancements in this area have focused on optimizing the reaction conditions to achieve higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction times while maintaining product quality. The nitration step, which introduces the nitro group at the 5-position, is particularly critical as it determines the electronic characteristics of the molecule.

One of the most fascinating aspects of 5-nitro-6-ethoxy-1H-indazole is its electronic properties. The nitro group is a strong electron-withdrawing group, which significantly influences the molecule's reactivity and stability. This effect is further modulated by the ethoxy group at the 6-position, which introduces an electron-donating effect through resonance. The interplay between these two substituents creates a unique electronic environment that can be exploited in various applications.

Recent studies have highlighted the potential of 5-nitro-6-ethoxy-1H-indazole in drug discovery. Its structural similarity to certain bioactive compounds suggests that it could serve as a lead molecule for developing new therapeutic agents. For example, researchers have investigated its ability to inhibit specific enzymes involved in cancer progression, demonstrating promising results in vitro. Additionally, its photophysical properties make it a candidate for use in fluorescent sensors and imaging agents.

In materials science, 5-nitro-6-ethoxy-1H-indazole has shown potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable charge transfer complexes with other molecules makes it an attractive candidate for applications in optoelectronics. Recent experiments have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

The environmental impact of 5-nitro-6-Ethoxyindazole has also been a topic of recent research. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in natural environments. However, further investigations are needed to fully understand its environmental fate and potential risks.

In conclusion, 5-nitro-6-Ethoxyindazole (CAS No: 1499162-58-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and electronic properties make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.